N-(2-chlorophenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide
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Description
N-(2-chlorophenyl)-2-((5-(4-methoxybenzyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H20ClN5O2S and its molecular weight is 453.95. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
The synthesis of novel heterocyclic compounds derived from related triazole compounds has been extensively studied. These compounds are synthesized through various chemical reactions that involve starting compounds like 2-[3-(4-chlorophenyl)-5-(4-methoxybenzyl)-4H-1,2,4-triazol-4-yl]acetohydrazide. These reactions result in the formation of compounds with potential lipase and α-glucosidase inhibitory activities, indicating their potential therapeutic applications. The characterization of these compounds involves advanced techniques such as IR, 1H NMR, 13C NMR, elemental analysis, and mass spectral studies, confirming their complex structures and potential for further chemical modifications (Bekircan, Ülker, & Menteşe, 2015).
Biological Activities and Potential Therapeutic Applications
Several studies focus on the biological activities of triazole derivatives, with particular attention to their antimicrobial, anticancer, and enzyme inhibitory properties. For instance, certain triazole compounds have been evaluated for their lipase and α-glucosidase inhibitory activities, offering insights into their potential therapeutic applications for diseases like diabetes and obesity. The antimicrobial activity of triazole derivatives against a range of bacterial and fungal pathogens highlights their potential as novel antimicrobial agents. Moreover, the anticancer activities of some derivatives, as assessed in cell lines representing various cancer types, underscore their potential in cancer therapy research. These studies involve rigorous screening processes, including the MTT assay for cytotoxicity and specific enzyme inhibition assays, to evaluate the therapeutic potential of these compounds (Ostapiuk, Matiychuk, & Obushak, 2015).
Properties
IUPAC Name |
N-(2-chlorophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClN5O2S/c1-30-17-10-8-16(9-11-17)14-20-25-26-22(28(20)27-12-4-5-13-27)31-15-21(29)24-19-7-3-2-6-18(19)23/h2-13H,14-15H2,1H3,(H,24,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGEAZZPZMVHNKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClN5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.